Cas no 896328-94-2 (N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 896328-94-2
• MF: C₁₇H₁₇ClN₂O₅S
• MW: 396.845282316208
• CID: 6245276
• PubChem ID: 18574088
• Update Time: 2025-06-08

N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-prop-2-enyloxamide
• SR-01000022918
• F2569-0341
• N1-allyl-N2-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)oxalamide
• AKOS024660811
• N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(prop-2-en-1-yl)ethanediamide
• SR-01000022918-1
• 896328-94-2

• Inchi： 1S/C17H17ClN2O5S/c1-2-9-19-16(21)17(22)20-11-15(14-4-3-10-25-14)26(23,24)13-7-5-12(18)6-8-13/h2-8,10,15H,1,9,11H2,(H,19,21)(H,20,22)
• InChI Key： KPKXSDFVKDYLFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C1=CC=CO1)CNC(C(NCC=C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 396.0546705g/mol
• Monoisotopic Mass: 396.0546705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide

N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide: A Comprehensive Overview

N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 896328-94-2) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its intricate molecular framework, which includes a chlorobenzene sulfonyl group, a furan ring, and an allyl amide moiety. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled chemists to develop efficient and scalable routes for its production. One such method involves the coupling of 4-chlorobenzenesulfonyl chloride with 2-(furan-2-yl)ethylamine, followed by the reaction with allylamine. This approach not only enhances the yield but also improves the purity of the final product.

In terms of its physical properties, N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol makes it suitable for various analytical and biological assays. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide has been a focal point of research in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide has demonstrated significant anti-cancer activity against various cancer cell lines. Research has shown that it can induce apoptosis in human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide have also been investigated to assess its suitability for in vivo studies. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

To further explore the therapeutic potential of N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-2-y l ) e t h y l - N - ( p r o p - 3 - e n - 1 - y l ) e t h a n e d i a m i d e , several preclinical studies have been conducted using animal models. In one study, it was found to significantly reduce inflammation in a murine model of collagen-induced arthritis. Another study demonstrated its efficacy in inhibiting tumor growth in xenograft models of human breast cancer. These results provide strong evidence for its potential as a novel therapeutic agent.

Despite these promising findings, further research is needed to fully understand the safety profile and long-term effects of N'-2-(4-Chlorobenzenesulfonyl)-2-(furan-3-y l ) e t h y l - N - ( p r o p - 3 - e n - 1 - y l ) e t h a n e d i a m i d e . Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a treatment for various diseases.

In conclusion, N'-2-(4-Chlorobenzenesulfonyl)-3-furylmethyl-N-propargylglycine amide (CAS No. 896328-94-3) represents an exciting area of research with significant potential for therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in drug discovery programs. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical utility will emerge, paving the way for innovative treatments in the future.